Vinyl heptafluorobutyrate
Overview
Description
Vinyl heptafluorobutyrate is a crystalline material with the chemical formula CHF . It is an organic solvent that has been used in the production of imiquimod formulations, which are topical treatments for skin infections and some types of cancer .
Synthesis Analysis
The polymerizable ester, vinyl heptafluorobutyrate, was obtained by the catalyzed addition of heptafluorobutyric acid to acetylene . Ethylidene heptafluorobutyrate was also obtained in this manner .Molecular Structure Analysis
The molecular formula of Vinyl heptafluorobutyrate is C6H3F7O2 . The molecular weight is 240.08 g/mol . The structure includes a vinyl group attached to a heptafluorobutyrate group .Chemical Reactions Analysis
Vinyl heptafluorobutyrate has been shown to have reactive functional groups, which allow it to react with other compounds during the polymerization process . It’s also used in cross-coupling reactions .Physical And Chemical Properties Analysis
Vinyl heptafluorobutyrate has a boiling point of 79°C . Its density is 1.4180 . The refractive index is 1.3090 . It’s also soluble in various solvents .Scientific Research Applications
- Vinyl heptafluorobutyrate can be effectively separated using reverse phase (RP) high-performance liquid chromatography (HPLC) methods. Researchers often employ Newcrom R1 HPLC columns for this purpose. The mobile phase typically consists of acetonitrile (MeCN), water, and phosphoric acid. For mass spectrometry (MS)-compatible applications, substituting phosphoric acid with formic acid is recommended .
- While not extensively studied, vinyl heptafluorobutyrate holds promise in the field of degradable vinyl polymers. These polymers are attractive due to their ease of synthesis and diverse architectures. Researchers are exploring their potential for drug delivery, tissue engineering, and other biomedical applications. Further investigation is needed to unlock their full potential .
Chromatography Applications
Biomedical Applications
Future Directions
Mechanism of Action
Target of Action
Vinyl heptafluorobutyrate is an organic solvent that has been used in the production of imiquimod formulations . Imiquimod is a topical treatment for skin infections and some types of cancer . Therefore, the primary targets of vinyl heptafluorobutyrate are likely the cellular components involved in these conditions.
Mode of Action
It is known that vinyl heptafluorobutyrate has reactive functional groups, which allow it to react with other compounds during the polymerization process . This suggests that it may interact with its targets by forming covalent bonds, leading to changes in the target’s structure and function.
Pharmacokinetics
It is known that vinyl heptafluorobutyrate can be analyzed by a reverse phase (rp) hplc method , suggesting that it may have certain properties such as lipophilicity that affect its bioavailability. More research is needed to fully understand the pharmacokinetics of vinyl heptafluorobutyrate.
Result of Action
It is known that vinyl heptafluorobutyrate is used in the production of imiquimod formulations , which are known to stimulate the immune response and have antiviral and antitumor effects. Therefore, it is possible that vinyl heptafluorobutyrate may have similar effects.
Action Environment
The action, efficacy, and stability of vinyl heptafluorobutyrate may be influenced by various environmental factors. For instance, its particle size varies depending on the temperature it is exposed to . Additionally, regulatory contexts such as the REACH regulation aim to improve the protection of human health and the environment from the risks that can be posed by chemicals . Therefore, the action of vinyl heptafluorobutyrate may be influenced by these and other environmental factors.
properties
IUPAC Name |
ethenyl 2,2,3,3,4,4,4-heptafluorobutanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F7O2/c1-2-15-3(14)4(7,8)5(9,10)6(11,12)13/h2H,1H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJABYGHRZGXUKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=COC(=O)C(C(C(F)(F)F)(F)F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F7O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60189067 |
Source
|
| Record name | Vinyl perfluorobutyrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60189067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Vinyl heptafluorobutyrate | |
CAS RN |
356-28-5 |
Source
|
| Record name | Ethenyl 2,2,3,3,4,4,4-heptafluorobutanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=356-28-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Vinyl heptafluorobutyrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000356285 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Vinyl perfluorobutyrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60189067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Vinyl heptafluorobutyrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.004 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(Benzyloxy)-5-fluorophenyl]-2-bromo-3-[4-(trifluoromethyl)phenyl]propan-1-one](/img/structure/B3031383.png)